Cas no 451481-82-6 (N-(2-ethylphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide)

• Product Name: N-(2-ethylphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide
• CAS No: 451481-82-6
• MF: C₂₆H₂₈FN₃O₄S
• MW: 497.581628799438
• CID: 5957186
• PubChem ID: 5080708
• Update Time: 2025-10-30

N-(2-ethylphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide
• Benzamide, N-(2-ethylphenyl)-2-fluoro-5-[[4-(4-methoxyphenyl)-1-piperazinyl]sulfonyl]-
• N-(2-ethylphenyl)-2-fluoro-5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}benzamide
• SR-01000579010
• 451481-82-6
• Oprea1_158330
• SR-01000579010-1
• F0917-1911
• N-(2-ethylphenyl)-2-fluoro-5-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)benzamide
• AKOS024602100
• N-(2-ethylphenyl)-2-fluoro-5-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylbenzamide

• Inchi： 1S/C26H28FN3O4S/c1-3-19-6-4-5-7-25(19)28-26(31)23-18-22(12-13-24(23)27)35(32,33)30-16-14-29(15-17-30)20-8-10-21(34-2)11-9-20/h4-13,18H,3,14-17H2,1-2H3,(H,28,31)
• InChI Key： QXHAVEYWXTUBBA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)C1=CC(S(N2CCN(C3=CC=C(OC)C=C3)CC2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 497.17845572g/mol
• Monoisotopic Mass: 497.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• pka: 12.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-ethylphenyl)-2-fluoro-5-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide

N-(2-Ethylphenyl)-2-Fluoro-5-{4-(4-Methoxyphenyl)Piperazin-1-Ylsulfonyl}Benzamide (CAS No. 451481-82-6): A Comprehensive Overview

The compound N-(2-Ethylphenyl)-2-Fluoro-5-{4-(4-Methoxyphenyl)Piperazin-1-Ylsulfonyl}Benzamide, identified by the CAS registry number 451481-82-6, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a benzamide core, a piperazine ring, and several substituents that contribute to its unique properties.

The benzamide moiety serves as the central framework of this compound, with a fluorine atom at the 2-position and a sulfonyl group attached at the 5-position. The sulfonyl group is further connected to a piperazine ring, which is substituted at the 4-position with a 4-methoxyphenyl group. Additionally, the nitrogen atom in the benzamide group is substituted with an N-(2-Ethylphenyl) group, adding further complexity to the structure.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The presence of a piperazine ring in the structure is particularly noteworthy, as piperazines are known for their ability to form hydrogen bonds and interact with biological targets. The sulfonyl group also plays a crucial role in enhancing the pharmacokinetic properties of the molecule, such as solubility and bioavailability.

One of the key areas of research involving this compound is its potential as an inhibitor of certain enzymes or receptors. For instance, studies have shown that benzamides with similar structural features can inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors have shown promise in treating various cancers by reactivating tumor suppressor genes that are silenced due to histone hypoacetylation.

Moreover, the fluorine atom at the 2-position of the benzene ring contributes to the electronic properties of the molecule, potentially influencing its binding affinity to biological targets. Fluorine substitution is often used in drug design to improve potency and selectivity, as it can enhance lipophilicity and alter electronic interactions without significantly increasing molecular weight.

The 4-methoxyphenyl substituent on the piperazine ring introduces additional electronic effects and may also influence the molecule's pharmacokinetic profile. Methoxy groups are known to enhance solubility and stability, which are critical factors for drug delivery. Furthermore, this substituent may participate in π-π interactions with biological targets, enhancing binding affinity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into how the molecule interacts with potential target proteins at atomic resolution. For example, molecular dynamics simulations have revealed that the N-(2-Ethylphenyl) group plays a significant role in stabilizing interactions within binding pockets through hydrophobic interactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The synthesis typically begins with the preparation of intermediates such as sulfonyl chlorides or amides, which are then subjected to coupling reactions under appropriate conditions. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields.

Pharmacokinetic studies on this compound have shown promising results, with favorable absorption profiles and moderate clearance rates. These properties suggest that it may have potential for oral administration in therapeutic applications. However, further studies are required to evaluate its toxicity profile and long-term effects on biological systems.

In conclusion, N-(2-Ethylphenyl)-2-Fluoro-5-{4-(4-Methoxyphenyl)Piperazin-1-Ylsulfonyl}Benzamide (CAS No. 451481-82-6) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure and promising biological activities make it a candidate for further investigation in preclinical studies aimed at developing novel drugs for various disease states.